Cas no 869947-05-7 (4-Cyclopropyl-2-hydroxy-6-trifluoromethyl-nicotinonitrile)

• Product Name: 4-Cyclopropyl-2-hydroxy-6-trifluoromethyl-nicotinonitrile
• CAS No: 869947-05-7
• MF: C₁₀H₇F₃N₂O
• MW: 228.170592546463
• CID: 3161565
• PubChem ID: 7017243
• Update Time: 2025-04-21

4-Cyclopropyl-2-hydroxy-6-trifluoromethyl-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropyl-2-hydroxy-6-trifluoromethyl-nicotinonitrile
• 4-cyclopropyl-2-oxo-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• AB01328429-02
• 4-Cyclopropyl-2-hydroxy-6-(trifluoromethyl)nicotinonitrile
• NCGC00335736-01
• 4-cyclopropyl-2-hydroxy-6-(trifluoromethyl)pyridine-3-carbonitrile
• 869947-05-7
• AKOS000306367
• STK349325

• MDL： MFCD04967409
• Inchi： 1S/C10H7F3N2O/c11-10(12,13)8-3-6(5-1-2-5)7(4-14)9(16)15-8/h3,5H,1-2H2,(H,15,16)
• InChI Key： XVNJYHDGYUKQIV-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C(F)(F)F)=CC(C2CC2)=C1C#N

Computed Properties

• Exact Mass: 228.051
• Monoisotopic Mass: 228.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9A^2
• XLogP3: 1.5